5-(Bis(furan-2-ylmethyl)amino)-N-(2-chlorophenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide

• Molecular Formula: C23H21ClN4O5S
• Molecular Weight: 501.0 g/mol
• IUPAC Name: 5-[bis(furan-2-ylmethyl)amino]-N-(2-chlorophenyl)-2-ethylsulfonylpyrimidine-4-carboxamide
• InChI: InChI=1S/C23H21ClN4O5S/c1-2-34(30,31)23-25-13-20(21(27-23)22(29)26-19-10-4-3-9-18(19)24)28(14-16-7-5-11-32-16)15-17-8-6-12-33-17/h3-13H,2,14-15H2,1H3,(H,26,29)
• InChI Key: DAKYZMWQBLLEJV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC=C(C(=N1)C(=O)NC2=CC=CC=C2Cl)N(CC3=CC=CO3)CC4=CC=CO4

Description

5-(Bis(furan-2-ylmethyl)amino)-N-(2-chlorophenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide is a pyrimidine-based small molecule characterized by a central pyrimidine ring functionalized with three distinct groups:

• Bis(furan-2-ylmethyl)amino group: Two furan rings linked via methylene groups to an amino substituent at position 5 of the pyrimidine core. Furan moieties are known to enhance lipophilicity and influence binding interactions in heterocyclic systems .
• Ethylsulfonyl group: A sulfone substituent at position 2, which may improve metabolic stability and solubility compared to thioether or sulfonamide analogs .
• 2-Chlorophenyl carboxamide: A halogenated aryl group at position 4, likely contributing to π-π stacking interactions and target affinity .

Pyrimidine derivatives are widely explored in medicinal chemistry due to their structural versatility and biological relevance.

Biological Activity

5-(Bis(furan-2-ylmethyl)amino)-N-(2-chlorophenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide is a complex organic compound that has garnered attention for its potential biological activities. Its unique molecular structure, which includes a pyrimidine core and various functional groups, suggests diverse pharmacological effects, particularly in the fields of oncology and antimicrobial therapy.

Molecular Structure and Properties

The compound's molecular formula is C₁₈H₁₈ClN₃O₃S, with a molecular weight of approximately 494.6 g/mol. The presence of furan rings, a chlorophenyl moiety, and an ethylsulfonyl group enhances its biological reactivity and interaction potential with various biological targets.

Biological Activity Overview

Research indicates that this compound may act as an inhibitor of specific enzymes or receptors involved in disease pathways. Preliminary studies suggest potential anti-cancer properties, although further investigation is needed to elucidate the mechanisms of action.

Potential Activities:

• Anti-cancer : Initial findings suggest that the compound may induce cytotoxicity in cancer cell lines.
• Antimicrobial : Exhibits activity against various pathogens, indicating potential as an antimicrobial agent.

1. Anti-Cancer Activity

A study demonstrated that compounds similar to 5-(Bis(furan-2-ylmethyl)amino)-N-(2-chlorophenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide showed significant cytotoxic effects against cancer cell lines. For instance, related pyrimidine derivatives exhibited cytotoxicity levels reaching up to 67% at concentrations of 250 μM after 72 hours .

2. Antimicrobial Activity

Research has shown that this compound has notable antibacterial properties. It was tested against various strains including Staphylococcus aureus and Escherichia coli, with MIC values comparable to standard antibiotics like Gentamicin. For example:

• MIC against E. coli : 3.125 μg/ml
• MIC against S. aureus : 3.125 μg/ml .

Interaction Studies

Molecular docking studies have been employed to understand the binding affinities of the compound with target proteins. These studies revealed that the compound can bind effectively to specific enzymes, altering their activity, which is crucial for understanding its pharmacodynamics .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2,5-bis(N-methyl-aminomethyl)furan	Lacks pyrimidine core	Simpler structure; potential different biological activity
5,5’-(furan-2-ylmethylene)bis(6-amino-1,3-dimethylpyrimidine)	Contains pyrimidine core	More complex; potential for different interactions
N-(thiazol-2-yl)benzene sulfonamide	Contains sulfonamide group	Known for antibacterial properties

This table illustrates the uniqueness of 5-(Bis(furan-2-ylmethyl)amino)-N-(2-chlorophenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide compared to other structurally similar compounds.

Comparison with Similar Compounds

Substituent Effects on Solubility and Stability

• Sulfonyl vs. Sulfanyl/Sulfonamide : The ethylsulfonyl group in the target compound likely enhances aqueous solubility compared to sulfanyl (C–S–C) or sulfonamide (SO₂–NH) groups in analogs . Sulfones are less prone to oxidative metabolism than thioethers, improving metabolic stability .
• Halogenated Aryl Groups : The 2-chlorophenyl group in the target compound may enhance target binding via halogen bonding, similar to the 4-fluorophenyl and 4-bromophenyl groups in analogs .

Impact of Heterocyclic Moieties

• Furan vs.
• Pyrimidine vs. Dihydropyridine : Pyrimidine cores (as in the target compound) offer rigidity and planar geometry for intercalation, whereas dihydropyridines () exhibit conformational flexibility suited for redox-mediated activity .

Crystallographic and Conformational Insights

• Dihedral angles between the pyrimidine ring and aryl substituents (e.g., 12.8° in ’s compound) influence molecular packing and solubility. The target compound’s bis(furan) groups may adopt similar angles, affecting its solid-state properties .